7-Ethoxy-6-hydroxy-2H-1-benzopyran-2-one

• CAS RN: 85328-86-5
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 7-ethoxy-6-hydroxychromen-2-one
• InChI: InChI=1S/C11H10O4/c1-2-14-10-6-9-7(5-8(10)12)3-4-11(13)15-9/h3-6,12H,2H2,1H3
• InChI Key: OCCRKOWLAVGGOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C=CC(=O)OC2=C1)O

Description

7-Ethoxy-6-hydroxy-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

110 g (300 mmol) esculine×1.5 H2O, 70 g (450 mmol) ethyl iodide and 82.8 g (600 mmol) of potassium carbonate are agitated in 400 ml DMF for 30 h at 85° C. This was followed by filtration, reduction of the filtrate to approximately 250 ml, the addition of approximately 200 ml ethanol and crystallization at 0° C. The crystals were boiled in 800 ml of 2N sulfuric acid for 5 h under reflux. The product was vacuum filtered, washed with water and recrystallized from water and ethanol: yield 43.2 g (70%), fusion point 145° to 146° C.